
Essential Safety and Handling Guide for
Peracetic Acid (CH₃CO₃H)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CH3Coo2

Cat. No.: B10795667 Get Quote

Important Clarification: The chemical formula provided, CH₃Coo₂, is not a standard

representation. This guide addresses the safe handling of Peracetic Acid (PAA), also known as

peroxyacetic acid (CH₃CO₃H), which is the most likely intended substance due to its chemical

structure and common use in research and development. Hazards vary significantly with

concentration; therefore, you must always consult the specific Safety Data Sheet (SDS) for the

product you are using.

Peracetic acid is a strong oxidizer and highly corrosive, capable of causing severe skin burns

and eye damage upon contact.[1][2][3][4] Vapors can cause respiratory irritation.[2][4][5]

Adherence to strict safety protocols is critical to mitigate risks during handling and disposal.

Immediate Safety & Personal Protective Equipment
(PPE)
Proper selection and use of PPE are essential when handling peracetic acid.[3] The required

level of protection depends on the concentration, the task being performed, and the potential

for exposure.

Engineering Controls:

Ventilation: Always handle peracetic acid in a well-ventilated area.[3][6][7] Operations

involving concentrated solutions or those that may generate aerosols or vapors should be

conducted inside a certified chemical fume hood.[6]
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Emergency Equipment: An eyewash station and safety shower must be immediately

accessible in the work area.[6]

Required PPE:

Eye and Face Protection: At a minimum, chemical splash goggles are required.[8] When

handling larger quantities or when there is a significant risk of splashing, a full-face shield

should be worn in addition to goggles.[3][6] A full-face respirator also provides eye

protection.[9]

Skin and Body Protection:

Gloves: Chemical-resistant gloves are mandatory.[6] Nitrile and neoprene are

recommended materials.[3][10] The thickness and length of the gloves should be chosen

based on the specific task.[10] Always inspect gloves for degradation or punctures before

use and remove them immediately if splash exposure occurs.

Protective Clothing: Wear a chemical-resistant lab coat, apron, or impervious coveralls to

protect against skin contact.[6][8]

Respiratory Protection: If ventilation is inadequate or if exposure limits are likely to be

exceeded, respiratory protection is necessary.[2][3] An approved air-purifying respirator with

acid gas and organic vapor cartridges is recommended.[10] For spill response or in

situations with unknown exposure levels, a self-contained breathing apparatus (SCBA) with

a fully encapsulated suit is appropriate.[10]

Data Presentation: Glove Selection for Peracetic Acid
The following table summarizes recommended glove materials for handling peracetic acid.

Always consult the glove manufacturer's specific compatibility data.
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Glove Material General Resistance Rating
Recommendations &
Notes

Neoprene Excellent

Recommended for good

pliability, dexterity, and tear

resistance. Protects against a

range of chemicals including

acids and peroxides.[3][10][11]

Nitrile Excellent

Provides protection from

chlorinated solvents and

stands up to heavy use. A

common and effective choice

for laboratory settings.[10][11]

Butyl Rubber Excellent

Offers superior resistance to

highly corrosive acids and

peroxides. A good choice for

handling concentrated PAA.

[11]

Natural Rubber (Latex) Fair to Good

Provides protection against

water solutions of acids and

alkalis but may not be suitable

for all PAA concentrations. Can

cause allergic reactions.[11]

Operational and Disposal Plans
Experimental Protocol: Preparing a Dilute PAA Solution
This protocol outlines the steps for safely diluting a concentrated stock of peracetic acid.

1. Preparation and Pre-Dilution Checks:

Step 1.1: Review the Safety Data Sheet (SDS) for the specific PAA concentrate being used.
Step 1.2: Ensure a chemical fume hood is operational and the work area is clear of
incompatible materials (e.g., combustibles, metals, bases).[5]
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Step 1.3: Verify that an eyewash station, safety shower, and appropriate spill kit are
accessible.
Step 1.4: Don all required PPE: chemical splash goggles, a face shield, chemical-resistant
gloves (e.g., neoprene or nitrile), and a chemical-resistant lab coat or apron.

2. Dilution Procedure:

Step 2.1: Perform all work inside the chemical fume hood.
Step 2.2: Measure the required volume of diluent (e.g., deionized water) into an appropriate,
clean container made of a compatible material like glass or polyethylene.[3][8]
Step 2.3: Slowly and carefully measure the required volume of concentrated PAA.
Step 2.4:Always add the acid to the water, never the other way around. Add the concentrated
PAA to the diluent slowly to minimize splashing and heat generation.
Step 2.5: Gently stir the solution with a compatible stir rod if necessary. Keep the container
covered when not in use.

3. Post-Dilution and Cleanup:

Step 3.1: Tightly close the original PAA concentrate container, ensuring its vent cap is
functional, and return it to its designated storage area.[7][12]
Step 3.2: Label the newly prepared dilute solution clearly with the chemical name,
concentration, and date.
Step 3.3: Decontaminate any non-disposable equipment used.
Step 3.4: Dispose of any contaminated disposable materials (e.g., pipette tips) as hazardous
waste.
Step 3.5: Remove PPE carefully, avoiding contamination of your skin, and wash hands
thoroughly.

Disposal Plan: Neutralization of PAA Waste
Peracetic acid waste is hazardous and must be neutralized before drain disposal.[13]

1. Preparation:

Step 1.1: Don appropriate PPE, including chemical splash goggles, a face shield, and
chemical-resistant gloves.
Step 1.2: Perform the neutralization in a chemical fume hood or a well-ventilated area. To
contain potential overflow from bubbling, place the waste container in a larger secondary
container or a sink.[13]
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2. Neutralization:

Step 2.1: For hydrogen peroxide/peracetic acid solutions, use sodium bicarbonate (baking
soda) as the neutralizing agent.[13]
Step 2.2: Slowly and incrementally add the sodium bicarbonate to the PAA waste. A
recommended rate is approximately one-half pound of baking soda per gallon of waste.[13]
Step 2.3:DO NOT cap or seal the container during neutralization, as the process releases
gas and can cause pressure buildup.[13][14]
Step 2.4: Allow the mixture to react for at least 10-15 minutes.

3. Final Disposal:

Step 3.1: Once the reaction has ceased, the neutralized solution can be carefully poured
down the drain with copious amounts of running cold water.[13]
Step 3.2: Triple-rinse the empty waste container with water before disposal or reuse.[7][12]

Visualizations
The following diagrams illustrate key operational workflows and safety logic for handling

peracetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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